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Compound of Interest

Compound Name: Phenylvinyldimethoxysilane

Cat. No.: B15293693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phenylvinyldimethoxysilane (CAS No. 20151-57-9) is a bifunctional organosilane molecule

featuring both a phenyl and a vinyl group attached to a central silicon atom, along with two

hydrolyzable methoxy groups. This unique combination of reactive sites makes it a versatile

chemical intermediate in the synthesis of a wide array of organic and organosilicon

compounds. This technical guide provides a comprehensive overview of the known chemical

properties of Phenylvinyldimethoxysilane, including its physical characteristics, reactivity,

and spectroscopic signature. The information is intended to support researchers and

professionals in its application for novel material development and chemical synthesis.

Core Chemical Properties
Phenylvinyldimethoxysilane is a colorless liquid under standard conditions. Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 20151-57-9

Molecular Formula C₁₀H₁₄O₂Si

Molecular Weight 194.3 g/mol

Boiling Point 227.5 °C at 760 mmHg

Flash Point 108.6 °C

Refractive Index n20/D 1.486 (Predicted)

Melting Point Not available

Density Not available

Reactivity and Chemical Behavior
The reactivity of Phenylvinyldimethoxysilane is primarily governed by the presence of the

vinyl and methoxy functional groups attached to the silicon atom.

Hydrolysis
The methoxy groups (-OCH₃) of Phenylvinyldimethoxysilane are susceptible to hydrolysis in

the presence of water. This reaction, often catalyzed by acids or bases, leads to the formation

of silanol intermediates (Si-OH) and the release of methanol. The resulting silanols are highly

reactive and can undergo self-condensation to form siloxane oligomers and polymers.

The generalized hydrolysis and condensation pathway can be visualized as follows:
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Hydrolysis

Condensation

Phenylvinyldimethoxysilane
(R-Si(OCH₃)₂) + 2 H₂O Phenylvinylsilanediol

(R-Si(OH)₂) - 2 CH₃OH

Siloxane Polymer
(-[R-Si(O)-]n-)

Self-condensation

- n H₂O

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Phenylvinyldimethoxysilane.

A general experimental protocol for the hydrolysis of methoxysilanes, which can be adapted for

Phenylvinyldimethoxysilane, involves the controlled addition of water to a solution of the

silane in a suitable solvent, often with a catalyst.

Experimental Protocol: General Hydrolysis of Methoxysilanes

Materials: Phenylvinyldimethoxysilane, a suitable solvent (e.g., toluene, THF), deionized

water, and an acid or base catalyst (e.g., HCl, NH₄OH).

Procedure: a. Dissolve Phenylvinyldimethoxysilane in the chosen solvent in a reaction

vessel equipped with a stirrer and a dropping funnel. b. Prepare a solution of deionized

water, which may contain the catalyst. c. Slowly add the water solution to the silane solution

with vigorous stirring. The reaction can be exothermic, so the addition rate should be

controlled to maintain the desired reaction temperature. d. After the addition is complete,

continue stirring for a specified period to ensure complete hydrolysis. e. The progress of the

reaction can be monitored by techniques such as IR spectroscopy (disappearance of Si-O-

CH₃ bands and appearance of Si-OH bands). f. The resulting product can be isolated by

removing the solvent and by-products under reduced pressure.

Polymerization
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The vinyl group (-CH=CH₂) in Phenylvinyldimethoxysilane can undergo polymerization

reactions, typically through free-radical or transition-metal-catalyzed mechanisms. This allows

for the incorporation of the silane moiety into various polymer backbones, leading to materials

with modified properties such as increased thermal stability, hydrophobicity, and refractive

index.

The polymerization can be initiated by common free-radical initiators like azobisisobutyronitrile

(AIBN) or benzoyl peroxide.

Phenylvinyldimethoxysilane Polysiloxane with Phenyl and Vinyl side chainsPropagationInitiator
(e.g., AIBN)

Initiation
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of Phenylvinyldimethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293693#what-are-the-chemical-properties-of-
phenylvinyldimethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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